Cas no 881399-30-0 (Amido Ethyl Meloxicam (Meloxicam Impurity))

• Product Name: Amido Ethyl Meloxicam (Meloxicam Impurity)
• CAS No: 881399-30-0
• MF: C₁₆H₁₇N₃O₄S₂
• MW: 379.453881025314
• CID: 710281
• Update Time: 2025-06-30

Amido Ethyl Meloxicam (Meloxicam Impurity) Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazine-3-carboxamide,N-ethyl-4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxide
• Amido Ethyl Meloxicam (Meloxicam Impurity)
• 2H-1,2-Benzothiazine-3-carboxamide,N-ethyl-4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-, 1,1-d...
• N-ethyl-4-hydroxy-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-1λ⁶,2-benzothiazine-3-carboxamide
• Meloxicam Impurity

• Inchi： 1S/C16H17N3O4S2/c1-4-19(16-17-9-10(2)24-16)15(21)13-14(20)11-7-5-6-8-12(11)25(22,23)18(13)3/h5-9,20H,4H2,1-3H3
• InChI Key： HGTQFLHZAJMDBY-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=C(C(N(C2=NC=C(C)S2)CC)=O)N1C)O)(=O)=O

Computed Properties

• Exact Mass: 379.06600

Experimental Properties

• Density: 1.501
• Boiling Point: 544.072°C at 760 mmHg
• Flash Point: 282.845°C
• Refractive Index: 1.679
• PSA: 127.43000
• LogP: 3.38400

Additional information on Amido Ethyl Meloxicam (Meloxicam Impurity)

Amido Ethyl Meloxicam (Meloxicam Impurity) Compound Introduction

Amido Ethyl Meloxicam, with the CAS number 881399-30-0, is a significant compound in the realm of pharmaceutical chemistry, particularly as an impurity variant of the well-known nonsteroidal anti-inflammatory drug (NSAID), Meloxicam. This introduction delves into the compound's chemical properties, its relevance in pharmaceutical research, and its implications in drug development, drawing insights from the latest advancements in the field.

The molecular structure of Amido Ethyl Meloxicam is derived from Meloxicam, a carboxylic acid derivative belonging to the oxicam class of NSAIDs. The presence of an amidoethyl side chain distinguishes it as an impurity, often resulting from synthetic pathways or degradation processes during drug manufacturing. Understanding this structural variant is crucial for quality control and regulatory compliance in pharmaceutical production.

From a chemical perspective, Amido Ethyl Meloxicam exhibits unique physicochemical properties that can influence its behavior in biological systems. Research has shown that subtle modifications in the molecular structure, such as the introduction of an amidoethyl group, can alter pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME). These changes are of particular interest to medicinal chemists seeking to optimize drug efficacy while minimizing potential side effects.

In recent years, advancements in analytical chemistry have enabled more precise identification and quantification of impurities like Amido Ethyl Meloxicam. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure that pharmaceutical products meet stringent purity standards. The detection limits for these methods have been significantly improved, allowing for the identification of even trace amounts of impurities.

The significance of Amido Ethyl Meloxicam as an impurity extends beyond quality control. It serves as a valuable probe for understanding the metabolic pathways and enzymatic interactions involved in drug biotransformation. Studies have demonstrated that impurities can provide insights into the mechanisms of drug metabolism, helping researchers design more effective drugs with improved safety profiles. For instance, investigating how Amido Ethyl Meloxicam interacts with cytochrome P450 enzymes can shed light on potential drug-drug interactions and adverse effects.

Recent research has also explored the potential therapeutic applications of structurally related compounds derived from NSAIDs. While Amido Ethyl Meloxicam itself may not be directly used as a therapeutic agent, its derivatives have been investigated for their anti-inflammatory and analgesic properties. By modifying the amidoethyl side chain or other functional groups, scientists aim to develop novel compounds with enhanced efficacy and reduced toxicity compared to existing NSAIDs like Meloxicam.

The synthesis of Amido Ethyl Meloxicam involves multi-step organic reactions that require careful optimization to minimize the formation of other impurities. Catalytic processes and green chemistry principles have been increasingly adopted to improve yield and reduce environmental impact. For example, transition metal catalysis has been employed to facilitate selective transformations, leading to higher purity products with fewer byproducts.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for acceptable levels of impurities in pharmaceutical products. These guidelines are based on extensive toxicological studies that assess the potential health risks associated with impurities at various concentrations. The case of Amido Ethyl Meloxicam highlights the importance of rigorous testing to ensure patient safety while maintaining therapeutic efficacy.

The role of computational chemistry in studying Amido Ethyl Meloxicam cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing experiments and interpreting experimental data. Furthermore, computational methods have been used to screen large libraries of compounds for potential therapeutic agents similar to Meloxicam, accelerating the drug discovery process.

In conclusion, Amido Ethyl Meloxicam (CAS no 881399-30-0) is a compound of considerable interest in pharmaceutical chemistry due to its relationship with Meloxicam and its implications for drug development and quality control. The latest research highlights its role as an impurity variant with significant implications for pharmacokinetics and metabolic studies. As analytical techniques continue to evolve and new synthetic methodologies are developed, our understanding of this compound will undoubtedly expand, contributing further to advancements in medicinal chemistry and patient care.